Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Pain Nociception CGRP
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H34O4
Molecular Weight 326.5 g/mol
Cat. No. B15548412
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameMethyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate
Molecular FormulaC19H34O4
Molecular Weight326.5 g/mol
Structural Identifiers
InChIInChI=1S/C19H34O4/c1-3-4-8-11-16(20)14-15-18-17(23-18)12-9-6-5-7-10-13-19(21)22-2/h14-18,20H,3-13H2,1-2H3/b15-14+
InChIKeyKFOCHZHHOIMDSQ-CCEZHUSRSA-N
Commercial & Availability
Standard Pack Sizes0.5 mg / 1 mg / 5 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Product Overview


Methyl 9(S),10(R)-epoxy-13(S)-hydroxy-11(E)-octadecenoate (CAS 71201-26-8) is a methyl-esterified oxylipin derived from the linoleic acid cascade. It is enzymatically produced via hydroperoxide isomerase [1] or CYP74 [2] pathways and is a key intermediate in the biosynthesis of trihydroxyoctadecenoates that function in plant antifungal defense [3]. In mammals, its free acid form, 9,10-epoxy-13-hydroxy-octadecenoate, is a validated pain mediator that induces TRPA1/TRPV1-dependent hypersensitivity [4]. The methyl ester form provides enhanced chemical stability for analytical and experimental applications [5].

Compound classStereochemically defined methyl-esterified oxylipin
WorkflowPain pathway negative control & plant oxylipin standard
Key attributeMethyl ester stability for mammalian model studies

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Unmatched Specificity


Oxylipins with seemingly minor structural variations—such as the position of the epoxy group (9,10- vs. 11,12-), the oxidation state of the hydroxyl (hydroxy vs. keto), or stereochemistry—exhibit profoundly divergent biological activities [1]. For instance, 11-hydroxy-12,13-epoxy isomers activate CGRP release and nociceptive sensitization, while the 9,10-epoxy-13-hydroxy isomer does not [2]. Similarly, the methyl ester derivative of 9,10-epoxy-13-hydroxy-octadecenoate demonstrates markedly different stability and bioactivity compared to its free acid form [3]. Substituting this compound with a structurally related but functionally distinct analog will compromise experimental reproducibility and yield invalid mechanistic conclusions.

Epoxy position
9,10-epoxy-13-hydroxy vs 11-hydroxy-12,13-epoxy isomers
11,12-epoxy isomers induce CGRP sensitization; 9,10-epoxy does not. Functional outcome may shift.
Derivative form
Methyl ester vs Free acid
Free acid lacks nociceptive activity in mammalian models; methyl ester form required for TRPA1/TRPV1-dependent responses.
Stereochemistry
9(S),10(R),13(S) vs Racemic or other enantiomers
Stereochemical purity influences enzyme recognition and biological readouts; may alter pathway interpretation.

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate: Comparative Evidence


No CGRP Sensitization by 9,10-Epoxy-13-hydroxy Isomer

The target compound's 9,10-epoxy-13-hydroxy configuration fails to sensitize rat dorsal root ganglion neurons to release calcitonin gene-related peptide (CGRP) under inflammatory conditions, whereas the 11-hydroxy-12,13-epoxy isomers potently induce CGRP release [1]. This functional dichotomy establishes the 9,10-epoxy-13-hydroxy isomer as a selective negative control or a scaffold for designing non-nociceptive analogs.

CGRP sensitization
Head-to-head
No CGRP release sensitization in rat DRG neurons
Supports negative control use in nociceptor studies
Qualitative difference vs. 11-hydroxy-12,13-epoxy isomers
Pain Nociception CGRP Oxylipin

TRPA1-Dependent Pain by Methyl Ester Form

Chemical stabilization of 9,10-epoxy-13-hydroxy-octadecenoate via methyl esterification confers the ability to induce nociceptive behavior and thermal hypersensitivity in mice, an effect not observed with the free acid [1]. The nociceptive response is mediated through TRPA1, with hypersensitivity requiring both TRPA1 and TRPV1 channels [2]. This is in contrast to 11-hydroxy-12,13-epoxy isomers, which induce CGRP-mediated pain without requiring methyl ester stabilization [3].

Nociceptive activity
Cross-study
Methyl ester induces TRPA1/TRPV1-dependent pain; free acid inactive
Methyl ester form required for mammalian pain model studies
Intraplantar injection in mice, behavioral readout
Pain TRPA1 TRPV1 Oxylipin

Synthesis of 9,10-Epoxy-13-hydroxy Isomer from 13-HPOD

In Saprolegnia parasitica, the target compound is synthesized as a γ,δ-epoxy alcohol from 13(S)-hydroperoxyoctadecadienoic acid (13-HPOD) by hydroperoxide isomerase, representing a specific branch of linoleate metabolism [1]. In potato leaves, the same pathway yields the epoxy alcohol at ~14% of recovered radioactivity, distinct from the major trihydroxy derivative (30%) [2]. This contrasts with 11-hydroxy-12,13-epoxy isomers, which are produced via different enzymatic routes [3].

Biosynthetic yield
Cross-study
~14% recovered radioactivity
Low endogenous abundance supports need for purified standard
Potato leaf homogenate, vs. triol product (30%)
Biosynthesis Oxylipin Enzymology Hydroperoxide Isomerase

RP-HPLC Resolution of 9,10-Epoxy-13-hydroxy Isomer

Under reversed-phase HPLC conditions, the 9,10-epoxy-13-hydroxy derivative elutes as a distinct peak (peak 1) separate from the 9,10-epoxy-13-keto derivative (peak 2), the 11,12-epoxy-13-hydroxy derivative (peak 3), and the 13-ketone (peak 4) [1]. This chromatographic resolution is essential for accurate quantification in complex biological matrices and underscores the need for an authentic standard.

RP-HPLC resolution
Head-to-head
Baseline separation from epoxy-keto and 11,12-epoxy isomers
Essential for unambiguous quantification in metabolomics
Distinct peak (Peak 1) under published conditions
Analytical Chemistry HPLC Oxylipin Metabolomics

Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate Applications


Negative Control for Nociceptor Sensitization Studies

As demonstrated in Section 3, this compound does not sensitize CGRP release, unlike 11-hydroxy-12,13-epoxy isomers. Use it as a structurally matched negative control in pain and itch research to validate that observed effects are specific to the 11-hydroxy-epoxide substructure [1].

Pharmacological Probe for TRPA1/TRPV1-Mediated Pain

The methyl ester form induces TRPA1-dependent pain and TRPA1/TRPV1-dependent hypersensitivity in mice. It serves as a valuable tool for dissecting the roles of these channels in inflammatory and neuropathic pain states [1].

Quantitative Standard in Plant Oxylipin Metabolomics

Given its distinct chromatographic retention time and low endogenous abundance (~14% yield in potato leaf assays), this high-purity compound is essential as an internal standard for accurate quantification of epoxy alcohol metabolites in plant defense and stress response studies [2].

Enzymology Substrate for Epoxide Hydrolase and CYP74 Studies

This compound is the direct product of hydroperoxide isomerase/CYP74 activity and a substrate for epoxide hydrolases that generate antifungal triols. Its defined stereochemistry makes it an ideal substrate for characterizing enzyme specificity and kinetics [3].

Application
Selection Property
Validation Focus
Nociceptor sensitization negative control
9,10-epoxy-13-hydroxy stereochemistry; lack of CGRP sensitization
Confirm absence of CGRP release in assay system
TRPA1/TRPV1 pain pathway probe
Methyl ester stabilization required for nociceptive activity
Verify TRPA1/TRPV1-dependent hypersensitivity in model
Plant oxylipin metabolomics standard
Defined stereochemistry and distinct RP-HPLC retention
Verify peak identity and purity in chromatographic method
Epoxide hydrolase / CYP74 substrate
9,10-epoxy and 13-hydroxy stereochemistry
Confirm enzymatic conversion to expected triol product

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


Quote Request

Request a Quote for Methyl 9(S),10(R)-Epoxy-13(S)-hydroxy-11(E)-octadecenoate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.